N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-chloro-2-methoxybenzamide

• IUPAC Name: N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C22H20ClN5O3/c1-31-19-8-7-16(23)11-17(19)21(29)24-9-10-28-20-18(12-26-28)22(30)27(14-25-20)13-15-5-3-2-4-6-15/h2-8,11-12,14H,9-10,13H2,1H3,(H,24,29)
• InChI Key: YWVNDZFRYYCKES-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC=C4
• Molecular Formula: C22H20ClN5O3
• Molecular Weight: 437.9 g/mol

Description

N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-chloro-2-methoxybenzamide is a useful research compound. Its molecular formula is C22H20ClN5O3 and its molecular weight is 437.88. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Pyrazolo[3,4-d]pyrimidine derivatives have demonstrated significant antiproliferative activities against a variety of cancer cell lines. For instance, the design, synthesis, and evaluation of certain pyrazolo[3,4-d]pyrimidine analogues have revealed potent antitumor activities, suggesting their utility as chemotherapeutic agents. These compounds have been synthesized through various chemical routes and tested against cancer cells, where some have shown inhibitory activities indicating their potential in cancer therapy (Huang et al., 2020; Taylor & Patel, 1992).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have also been explored for their cytotoxic activity. These compounds were synthesized and tested against various human cancer cell lines, showing promising results that underscore their potential as therapeutic agents. This indicates a broader interest in the development of pyrazolo[3,4-d]pyrimidine derivatives for medical research and drug development (Rahmouni et al., 2016).

Molecular Docking Studies

Molecular docking studies on related pyrazolo[3,4-d]pyrimidine derivatives have provided insights into their potential mechanisms of action. These studies help identify how these compounds interact with biological targets at the molecular level, offering valuable information for drug design and development. Such research underscores the importance of structural analysis and optimization in the discovery of new therapeutic agents (Nagaraju et al., 2020).